Cas no 1261879-44-0 (3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol)

• Product Name: 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol
• CAS No: 1261879-44-0
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4987650
• Update Time: 2025-07-28

3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol

• Inchi： 1S/C20H13F6NO3/c21-19(22,23)29-16-7-3-1-5-13(16)14-10-9-12(11-28)27-18(14)15-6-2-4-8-17(15)30-20(24,25)26/h1-10,28H,11H2
• InChI Key： HJKXDDWHROMWKT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CC=C(CO)N=C1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 5.7
• Topological Polar Surface Area: 51.6

Additional information on 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol

Comprehensive Overview of 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261879-44-0)

3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261879-44-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced synthetic applications. This compound, characterized by its unique trifluoromethoxy and pyridine-methanol functional groups, exhibits remarkable properties that make it valuable for research and industrial applications. In this article, we delve into its chemical structure, synthesis, applications, and market relevance, while addressing common queries and trending topics in the scientific community.

The molecular structure of 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol features a central pyridine ring substituted with a methanol group at the 6-position and two 2-(trifluoromethoxy)phenyl groups at the 2- and 3-positions. The presence of trifluoromethoxy groups enhances the compound's lipophilicity and metabolic stability, making it a candidate for pharmaceutical research. Researchers often explore its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most frequently asked questions about 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol is its synthetic route. The compound is typically synthesized through multi-step organic reactions, including cross-coupling and functional group transformations. The trifluoromethoxy groups are introduced via electrophilic or nucleophilic substitution reactions, while the pyridine-methanol moiety is constructed through condensation or oxidation steps. These synthetic strategies are often optimized for yield and purity, as the compound's applications demand high-quality material.

In the realm of materials science, 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol has shown promise due to its ability to form stable complexes with metals and other organic molecules. Its aromatic and polar nature makes it suitable for designing advanced materials, such as liquid crystals, organic semiconductors, and catalysts. Recent studies have highlighted its potential in optoelectronic devices, where its electronic properties can be fine-tuned for specific applications.

The compound's relevance in medicinal chemistry cannot be overstated. With the growing demand for targeted therapies and small-molecule drugs, researchers are increasingly investigating 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol as a scaffold for drug design. Its bioavailability and binding affinity to biological targets make it a valuable tool in the development of treatments for diseases such as cancer, inflammation, and neurological disorders. Additionally, its metabolic stability is a key advantage in pharmacokinetic studies.

Market trends indicate a rising interest in fluorinated compounds, driven by their unique properties and applications. 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol is no exception, with suppliers and manufacturers reporting increased demand from academic and industrial sectors. The compound's high purity and custom synthesis options are particularly appealing to researchers seeking tailored solutions for their projects. As the pharmaceutical and materials industries continue to evolve, this compound is expected to play a pivotal role in innovation.

For those seeking safety data and handling guidelines, it is important to note that 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage and disposal practices are recommended to ensure safety and environmental compliance. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct risk assessments before use.

In conclusion, 3,2-Bis(2-(trifluoromethoxy)phenyl)pyridine-6-methanol (CAS No. 1261879-44-0) is a versatile and highly functionalized compound with broad applications in drug discovery, materials science, and beyond. Its unique structural features and physicochemical properties make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of innovation, addressing key challenges and unlocking new possibilities in chemistry and beyond.